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Chemical Data for RTI-111-d3

The table below summarizes the key identifying information and properties for RTI-111-d3 found in the

search results [1] [2].

Property Details

Chemical Name (1R,2S,3S,5S)-3-(3,4-Dichlorophenyl)-8-(Methyl-d3)-8-azabicyclo[3.2.1]octane-2-
carboxylic Acid Methyl Ester Hydrochloride [1]

Synonyms RTI 4229-111-d3, RTI-111-d3 [1]

Molecular
Formula

C₁₆H₂₀Cl₃NO₂ [1]

Molecular
Weight

364.6945 g/mol [1]

CAS Number Information not located

Related
Compound

The non-deuterated form, Dichloropane (RTI-111), has CAS # 150653-91-1 [3] [4].
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Since a specific protocol for RTI-111-d3 is unavailable, here is a general guide for preparing a molar stock

solution. You will need to adjust these steps based on your compound's specific solubility and stability.

Weigh RTI-111-d3 powder

Calculate required mass
for target volume & concentration

Select solvent
(e.g., DMSO)

Add solvent to compound
and mix thoroughly

Aliquot into single-use vials

Store at recommended temperature

Click to download full resolution via product page

Troubleshooting Common Issues

Precipitation: If the compound precipitates after storage, gently warm the vial to room temperature
and vortex. Avoid repeated freeze-thaw cycles.

Incomplete Dissolution: If the powder does not dissolve fully, you may need to sonicate the solution
in a water bath for a short period or try a different solvent.

Variable Results: Using the molecular weight from the specific Certificate of Analysis (CoA) for
your batch is critical for accuracy [5]. Using the theoretical value (364.6945 g/mol) can introduce error.

Critical Experimental Notes

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 4 Tech Support

https://www.smolecule.com/products/s1816262?utm_src=pdf-body
https://www.smolecule.com/products/s1816262?utm_src=pdf-body-img
https://www.tocris.com/support/preparing-stock-solutions
https://www.smolecule.com/products/s1816262?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Solubility Data: The search results do not provide specific solubility data for RTI-111-d3. You will

need to determine the optimal solvent (e.g., DMSO) and maximum concentration experimentally.
Stability: The stability of the compound in solution is unknown. It is a best practice to prepare small,

single-use aliquots and store them at or below -20°C to minimize degradation.
Safety and Legality: Please note that the related non-deuterated compound (RTI-111) is classified

as a drug of abuse and a controlled substance [2] [3]. Ensure all laboratory work complies with
your institution's safety protocols and local regulations.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. 4229- RTI - 111 d 3 [chemicalbook.com]

2. 4229- RTI - 111 suppliers & manufacturers in China d 3 [chemicalbook.com]

3. Cas 150653-91-1, RTI 4229- 111 | lookchem [lookchem.com]

4. Dichloropane - Wikipedia [en.wikipedia.org]

5. tocris.com/support/ preparing - stock - solutions [tocris.com]
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preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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